3-Azabicyclo[3.2.1]octan-6-one ethylene ketal

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• IUPAC Name: spiro[1,3-dioxolane-2,6'-3-azabicyclo[3.2.1]octane]
• InChI: InChI=1S/C9H15NO2/c1-2-12-9(11-1)4-7-3-8(9)6-10-5-7/h7-8,10H,1-6H2
• InChI Key: ICXAOYJJTMBQKE-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(O1)CC3CC2CNC3

Description

3-Azabicyclo[3.2.1]octan-6-one ethylene ketal is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6,8-Bis(methanesulfonyloxymethyl)-1,4-dioxaspiro[4.4]nonane (14.90 g, 43.3 mmol) was suspended in aqueous ammonia (35%, 150 ml) and heated for 18 h at 60° C. The reaction was cooled to ambient temperature and concentrated by rotary evaporation. The residue was treated with saturated sodium chloride solution (50 ml) and extracted with chloroform (3×50 ml). The organic extracts were combined, dried over sodium sulfate, filtered and concentrated to yield a brown oil (7.69 g, 100%).